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Compound of Interest

Compound Name: (+)-Perillyl alcohol

Cat. No.: B1251607 Get Quote

The proper disposal of (+)-Perillyl alcohol is crucial for ensuring laboratory safety,

environmental protection, and regulatory compliance. As a chemical compound utilized in

research and drug development, it is imperative that professionals handling this substance are

knowledgeable about its hazards and the correct procedures for its disposal. This guide

provides essential safety information, operational plans, and step-by-step guidance for the

responsible management of (+)-Perillyl alcohol waste.

Immediate Safety and Handling Considerations
(+)-Perillyl alcohol is classified as a hazardous substance. It is a skin and eye irritant and may

cause respiratory irritation[1][2]. Therefore, appropriate personal protective equipment (PPE),

including safety goggles, chemical-resistant gloves, and a lab coat, should be worn at all times

when handling this chemical[2][3]. All handling should be performed in a well-ventilated area or

under a chemical fume hood[2][4].

Key Regulatory Points:

This material and its container must be disposed of as hazardous waste[2].

It must not be disposed of with household garbage[1].

Do not allow the product to enter drains, sewers, surface water, or ground water[1][2][3][4]. It

is classified as slightly hazardous for water (Water Hazard Class 1)[1].
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Summary of Chemical and Safety Data
The following table summarizes key quantitative data and classifications for Perillyl Alcohol that

inform its proper disposal.

Property Value Source

CAS Number
536-59-4 (for (S)-(-)-Perillyl

alcohol)
[2][4]

GHS Classification

Skin Irritation (Category 2),

Serious Eye Irritation

(Category 2A), Specific target

organ toxicity — single

exposure (Category 3,

Respiratory tract irritation)

[1][2]

Physical State Liquid [4]

Flash Point >110 °C (230 °F) (closed cup) [2][3]

Density 0.96 g/cm³ at 20 °C [2][3]

Water Hazard Class
Class 1 (Self-assessment):

slightly hazardous for water
[1]

Step-by-Step Disposal Protocol
The disposal of (+)-Perillyl alcohol must be conducted in accordance with local, regional, and

national regulations[3][5]. The following is a general procedural guide for its collection and

disposal as hazardous waste.

1. Waste Identification and Segregation:

Clearly label (+)-Perillyl alcohol waste with its full chemical name and appropriate hazard

symbols.

Do not mix perillyl alcohol waste with other waste streams, especially incompatible

materials[5][6]. Keep it in its original or a compatible, properly labeled container[5][7].
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2. Handling Spills:

In the event of a small spill, absorb the liquid with an inert, non-combustible material such as

sand, diatomite, acid binders, or universal binders[1][2].

Collect the absorbed material and place it into a suitable, sealed container for disposal as

hazardous waste[2][3].

Ventilate the affected area[2].

For large spills, evacuate the area and follow your institution's emergency procedures.

3. Preparing for Disposal:

Ensure the waste container is tightly sealed and stored in a designated, well-ventilated

hazardous waste accumulation area[4][8].

Store flammable waste in a fire-rated cabinet[8].

Complete all necessary hazardous waste manifests or tags as required by your institution

and local regulations.

4. Final Disposal:

Arrange for pickup by your institution's Environmental Health and Safety (EHS) department

or a licensed hazardous waste disposal contractor.

Uncleaned or empty containers should be handled as if they still contain the product and

disposed of according to official regulations[1][5]. After being thoroughly emptied and triple-

rinsed (with the rinsate collected as chemical waste), containers may be disposed of or

recycled according to institutional policy[8].

Experimental Protocols for Waste Treatment
Specific experimental protocols for the chemical degradation or neutralization of (+)-Perillyl
alcohol for disposal purposes are not detailed in the reviewed safety literature. The standard

and required procedure is to collect the chemical waste for professional disposal. Dilution of

hazardous waste solely to render it non-hazardous is generally prohibited[9]. All waste,
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including product residues, must be disposed of in accordance with national and local

regulations[5].

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper management and

disposal of (+)-Perillyl alcohol waste in a laboratory setting.
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Workflow for (+)-Perillyl Alcohol Disposal

Waste Collection & Storage

Final Disposal

Waste Generated:
(+)-Perillyl Alcohol

Is it waste?

Identify

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Yes

Is there a spill?
Absorb with Inert Material
(e.g., sand, vermiculite)

Use Original or Compatible,
Labeled Waste Container

No

Collect into a
Sealed Container

Segregate from
Incompatible Wastes

Store in Designated
Hazardous Waste Area

Request Pickup by EHS or
Licensed Contractor

Disposed per Regulations

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of (+)-Perillyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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